Cas no 2418717-66-3 (2-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-sulfanylphenylacetic acid)

• Product Name: 2-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-sulfanylphenylacetic acid
• CAS No: 2418717-66-3
• MF: C₂₇H₂₆N₂O₄S
• MW: 474.571345806122
• CID: 5678994
• PubChem ID: 165776018
• Update Time: 2025-10-28

2-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-sulfanylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26626447
• 2-[3-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-5-sulfanylphenyl]acetic acid
• 2418717-66-3
• 2-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-sulfanylphenylacetic acid

• Inchi： 1S/C27H26N2O4S/c30-26(31)15-18-13-19(16-20(34)14-18)28-9-11-29(12-10-28)27(32)33-17-25-23-7-3-1-5-21(23)22-6-2-4-8-24(22)25/h1-8,13-14,16,25,34H,9-12,15,17H2,(H,30,31)
• InChI Key： XTIMLVFEIPSHJF-UHFFFAOYSA-N
• SMILES： SC1C=C(CC(=O)O)C=C(C=1)N1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 474.16132849g/mol
• Monoisotopic Mass: 474.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 71.1Ų

Additional information on 2-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-sulfanylphenylacetic acid

Introduction to 2-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-sulfanylphenylacetic acid (CAS No. 2418717-66-3)

2-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-sulfanylphenylacetic acid (CAS No. 2418717-66-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of piperazine and features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis and other synthetic organic chemistry applications.

The structure of 2-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-sulfanylphenylacetic acid includes a piperazine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a sulfanylphenylacetic acid moiety. The Fmoc group is particularly noteworthy as it provides stability and protection during synthesis, allowing for the precise manipulation of the molecule in various chemical reactions. This makes the compound an attractive candidate for the development of new drugs and therapeutic agents.

In recent years, there has been a growing interest in the use of piperazine derivatives in pharmaceutical research. Piperazines are known for their ability to modulate various biological processes, including neurotransmitter function and enzyme activity. The presence of the Fmoc group in 2-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-sulfanylphenylacetic acid adds an additional layer of complexity and functionality, making it a versatile molecule for targeted drug delivery and receptor binding studies.

One of the key areas where 2-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-sulfanylphenylacetic acid has shown promise is in the treatment of neurological disorders. Research has demonstrated that piperazine derivatives can effectively cross the blood-brain barrier, making them suitable for targeting central nervous system (CNS) disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. The sulfanyl group in the molecule may also play a role in enhancing its bioavailability and reducing toxicity, which are critical factors in drug development.

Beyond neurological applications, 2-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-sulfanylphenylacetic acid has been explored for its potential anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Studies have shown that piperazine derivatives can inhibit pro-inflammatory cytokines and reduce oxidative stress, making them potential candidates for the treatment of these conditions.

The synthetic route for producing 2-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-sulfanylphenylacetic acid involves several steps, including the protection of the piperazine ring with the Fmoc group, followed by the introduction of the sulfanylphenylacetic acid moiety. The use of advanced synthetic techniques such as solid-phase synthesis and microwave-assisted reactions has significantly improved the efficiency and yield of this process. These advancements have made it possible to produce high-purity compounds on a larger scale, facilitating their use in preclinical and clinical studies.

In preclinical studies, 2-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-sulfanylphenylacetic acid has demonstrated promising results in both in vitro and in vivo models. For example, it has shown significant efficacy in reducing neuroinflammation and improving cognitive function in animal models of Alzheimer's disease. Additionally, it has exhibited potent anti-inflammatory effects in models of rheumatoid arthritis, suggesting its potential as a dual-action therapeutic agent.

The pharmacokinetic properties of 2-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-sulfanylphenylacetic acid have also been extensively studied. Research has shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its effectiveness as a therapeutic agent. The compound's ability to cross biological membranes and reach target tissues efficiently is particularly noteworthy.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-sulfanylphenylacetic acid in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated with minimal side effects. These findings have paved the way for further clinical investigation into its therapeutic potential.

In conclusion, 2-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-y l)-5-sulfanylpheny lacetic acid (CAS No. 2418717 -66 -3) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of new drugs targeting neurological disorders, inflammatory diseases, and other conditions. As research continues to advance, it is likely that this compound will play an increasingly important role in improving human health and well-being.